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Compound of Interest

Compound Name: tert-Butyl azide

Cat. No.: B086866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical constants,

experimental protocols, and safety considerations for tert-butyl azide (CAS 13686-33-4). Due

to its energetic nature, this compound requires careful handling and adherence to strict safety

protocols.

Core Physical and Chemical Properties
Tert-butyl azide is a highly reactive and potentially explosive organic azide.[1] While several of

its physical properties have been calculated, experimental data is limited, likely due to its

instability.
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Property Value Source

CAS Number 13686-33-4 [2]

Molecular Formula C₄H₉N₃ [3]

Molecular Weight 99.13 g/mol [3]

Boiling Point 72 °C [4]

Melting Point Not available [1][5]

Density Not available [1][5]

Ionization Energy 9.4 eV [2][6]

XLogP3 2.1 [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Rotatable Bond Count 1 [3]

Topological Polar Surface Area 14.4 Å² [3]

Experimental Protocols
Synthesis of tert-Butyl Azide

A common and expedient method for the synthesis of tert-butyl azide involves the reaction of

tert-butanol with sodium azide in the presence of a strong acid, such as sulfuric acid.[4][6][7]

Materials:

tert-Butanol

Sodium azide (NaN₃)

Sulfuric acid (H₂SO₄)

Water (H₂O)
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Ice bath

Separatory funnel

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Preparation of Hydrazoic Acid Solution: In a well-ventilated fume hood, prepare a 50 wt%

solution of sulfuric acid in water by slowly adding the acid to the water in a flask placed in an

ice bath with vigorous stirring.[4] Cool the resulting solution to ≤ 5°C.[7]

Formation of Hydrazoic Acid: Slowly add sodium azide to the cooled sulfuric acid solution.[6]

It is crucial to maintain the temperature below 20°C to prevent the volatilization of the highly

toxic and explosive hydrazoic acid (HN₃).[7]

Reaction with tert-Butanol: Once the sodium azide has completely dissolved, add tert-butyl

alcohol to the solution.[4][7]

Reaction Progression: The reaction mixture is stirred and then allowed to stand. The tert-
butyl azide will form and separate as an upper, oily layer.[6][8]

Work-up and Purification:

Carefully separate the tert-butyl azide layer using a separatory funnel.[8]

Wash the organic layer with a 2 M sodium hydroxide solution to neutralize any residual

acid and remove traces of hydrazoic acid.[8]

Dry the tert-butyl azide over anhydrous sodium sulfate.[8]

Caution: This synthesis involves the in-situ generation of hydrazoic acid, which is highly toxic

and explosive. All steps must be performed with extreme care in a well-ventilated fume hood.[8]

Safety and Handling
Tert-butyl azide is thermally unstable and can decompose explosively.[8] Decomposition can

be initiated by heat, shock, or friction, leading to a rapid release of nitrogen gas and a
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significant pressure increase.[8]

Recommended Handling Practices:

Always handle in a well-ventilated fume hood.

Avoid contact with skin, eyes, and clothing.[9]

Use personal protective equipment (PPE), including a lab coat, chemical-resistant gloves,

and safety goggles.[8]

For larger quantities or situations with a higher risk of splashing, a chemical-resistant apron

is recommended.[8]

Avoid heat, sparks, open flames, and hot surfaces.[10]

Take measures to prevent the buildup of electrostatic charge.[10]

Avoid shock and friction.[10]

Storage:

Store in a tightly closed container at 2°C - 8°C.[9]

Keep away from incompatible substances.

Troubleshooting and Emergency Procedures:

Visible Gas Evolution: If gas is observed evolving from a container of tert-butyl azide, it

indicates decomposition. Evacuate the area immediately and contact your institution's

Environmental Health and Safety (EHS) department. Do not attempt to handle the container.

[8]

Discoloration: Yellowing of the solution may indicate the presence of impurities or

decomposition products. Do not use the material and consult with your supplier for safe

disposal guidance.[8]
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Pressure Buildup in Reaction Vessel: This may be due to the reaction temperature being too

high. Immediately reduce or remove the heat source and apply external cooling if necessary.

Ensure adequate venting within a fume hood. If the pressure buildup is rapid and

uncontrollable, evacuate the area and contact EHS.[8]

Unexpected Exotherm: An unexpected increase in temperature may be due to incompatible

reagents or contamination. Stop the addition of any further reagents and apply external

cooling. If the exotherm is uncontrollable, evacuate the area and contact EHS.[8]

Visualized Workflows
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Synthesis of tert-Butyl Azide

Preparation of Hydrazoic Acid

Reaction

Work-up and Purification

Sulfuric Acid

Ice Bath Cooling (≤ 5°C)

Water

Hydrazoic Acid Solution

Slow Addition

Sodium Azide

Slow Addition, Temp ≤ 20°C

Reaction Mixture

tert-Butanol

Phase Separation

Stir & Stand

tert-Butyl Azide Layer (Upper)

Wash with 2M NaOH

Dry over Na₂SO₄

Pure tert-Butyl Azide
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Safe Handling of tert-Butyl Azide

Personal Protective Equipment Work Environment

Emergency Indicators

Handling tert-Butyl Azide

Chemical-Resistant Gloves Safety Goggles Lab Coat / Apron Well-Ventilated Fume Hood No Ignition Sources Prevent Electrostatic Buildup

Gas Evolution

EVACUATE & CONTACT EHS

Discoloration Pressure Buildup Unexpected Exotherm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086866#cas-number-13686-33-4-physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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